Cas no 1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone)
1202527-94-3 structure
Product Name:1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
CAS No:1202527-94-3
MF:C10H9BrN2O
MW:253.095261335373
MDL:MFCD28128506
CID:2111381
PubChem ID:67069768
Update Time:2025-04-21
1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
- 1-acetyl-5-bromo-6-methyl-1H-indazole
- 1202527-94-3
- GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SCHEMBL1542059
- DA-30855
-
- MDL： MFCD28128506
- Inchi： 1S/C10H9BrN2O/c1-6-3-10-8(4-9(6)11)5-12-13(10)7(2)14/h3-5H,1-2H3
- InChI Key： GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NN(C(C)=O)C=2C=C1C
Computed Properties
- Exact Mass: 251.99000
- Monoisotopic Mass: 251.98983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 2.76730
1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1133081-5g |
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethan-1-one |
1202527-94-3 | 95% | 5g |
$3800 | 2024-07-23 | |
| Aaron | AR022ICS-1g |
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone |
1202527-94-3 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR022ICS-250mg |
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone |
1202527-94-3 | 95% | 250mg |
$500.00 | 2025-02-13 |
1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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